Cas no 121740-98-5 (Destruxin E2 (9CI))

• Product Name: Destruxin E2 (9CI)
• CAS No: 121740-98-5
• MF: C₂₈H₄₅N₅O₈
• MW: 579.685607671738
• CID: 215398
• PubChem ID: 180070
• Update Time: 2025-04-19

Destruxin E2 (9CI) Chemical and Physical Properties

Names and Identifiers

• Destruxin E2 (9CI)
• 10,11,14-trimethyl-3-(oxiran-2-ylmethyl)-13,16-di(propan-2-yl)-4-oxa-1,8,11,14,17-pentazabicyclo[17.3.0]docosane-2,5,9,12,15,18-hexone
• Destruxin E, 2-L-valine-
• 121740-98-5
• DTXSID30923950
• 2-L-Valinedestruxin E
• 1,10-Dihydroxy-5,8,9-trimethyl-16-[(oxiran-2-yl)methyl]-3,6-di(propan-2-yl)-5,6,8,9,12,13,19,20,21,21a-decahydropyrrolo[1,2-d][1,4,7,10,13,16]oxapentaazacyclononadecine-4,7,14,17(3H,16H)-tetrone
• SB 242541

• Inchi： 1S/C28H45N5O8/c1-15(2)22-27(38)32(7)23(16(3)4)28(39)31(6)17(5)24(35)29-11-10-21(34)41-20(13-18-14-40-18)26(37)33-12-8-9-19(33)25(36)30-22/h15-20,22-23H,8-14H2,1-7H3,(H,29,35)(H,30,36)
• InChI Key： NTROAGWHLVLIFR-UHFFFAOYSA-N
• SMILES： O1CC1CC1C(N2CCCC2C(NC(C(N(C)C(C(N(C)C(C)C(NCCC(=O)O1)=O)=O)C(C)C)=O)C(C)C)=O)=O

Computed Properties

• Exact Mass: 579.32705
• Monoisotopic Mass: 579.32681341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides